3-(5-chloro-1H-indol-3-yl)-propionic acid methyl ester

• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• IUPAC Name: methyl 3-(5-chloro-1H-indol-3-yl)propanoate
• InChI: InChI=1S/C12H12ClNO2/c1-16-12(15)5-2-8-7-14-11-4-3-9(13)6-10(8)11/h3-4,6-7,14H,2,5H2,1H3
• InChI Key: FJAZNPLDRGFDJW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CNC2=C1C=C(C=C2)Cl

Description

3-(5-chloro-1H-indol-3-yl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a flask, (E)-3-(5-chloro-1H-indol-3-yl)-acrylic acid methyl ester (8, 3.4 g, 0.014 mol) and 10% palladium on carbon were combined and 140 mL of ethyl acetate was added. Vacuum was applied and the flask was back filled with hydrogen, repeated application of vacuum and hydrogen back fill for total of three times. The reaction was capped with a hydrogen filled balloon and the reaction stirred overnight at room temperature. TLC (20% ethyl acetatethexane) indicated absence of starting material and a major new spot. The reaction was filtered through celite and the filter rinsed generously with a total of 250 mL of ethyl acetate. The yellow filtrate solution was roto-evaporated to near dryness, silica was added, and the solvent fully removed. Column chromatography was performed, eluting with 2 to 30% ethyl acetate/hexane, then flushing with 40% ethyl acetate/hexane to provide the desired compound. 1H NMR consistent with structure.